NH2-Dota-GA

• Molecular Formula: C21H38N6O9
• Molecular Weight: 518.6 g/mol
• InChI: InChI=1S/C21H38N6O9/c22-3-4-23-17(28)2-1-16(21(35)36)27-11-9-25(14-19(31)32)7-5-24(13-18(29)30)6-8-26(10-12-27)15-20(33)34/h16H,1-15,22H2,(H,23,28)(H,29,30)(H,31,32)(H,33,34)(H,35,36)
• InChIKey: IIKWGTMGEYTNCQ-UHFFFAOYSA-N

NH2-DOTA-GA (CAS: 1639843-65-4) is a DOTA-based bifunctional chelator (BFC) distinguished by a primary amine (-NH2) functional group attached via a glutaric acid spacer arm. This architecture enables facile conjugation to targeting vectors (e.g., peptides, antibodies) through amide bond formation with activated carboxylic acid groups.

NH2-DOTA-GA: A Primary Amine-Functionalized Macrocyclic Chelator for Targeted Radiopharmaceutical Conjugation

NH2-DOTA-GA (CAS: 1639843-65-4) is a DOTA-based bifunctional chelator (BFC) distinguished by a primary amine (-NH2) functional group attached via a glutaric acid spacer arm . This architecture enables facile conjugation to targeting vectors (e.g., peptides, antibodies) through amide bond formation with activated carboxylic acid groups. The compound retains the macrocyclic DOTA core, which forms thermodynamically stable and kinetically inert complexes with a range of diagnostic and therapeutic radiometals, including ⁶⁸Ga, ⁶⁴Cu, ¹⁷⁷Lu, and ⁹⁰Y [1]. NH2-DOTA-GA is a key intermediate in the synthesis of targeted radionuclide drug conjugates (RDCs) for positron emission tomography (PET), single-photon emission computed tomography (SPECT), and targeted radionuclide therapy.

Conjugation Chemistry Primary amine enables site-specific amide coupling to targeting vectors (peptides, antibodies) via standard EDC/NHS chemistry.

Chelator Core DOTA macrocycle forms thermodynamically stable, kinetically inert complexes with radiometals for imaging and research.

Radiometal Scope Supports 68Ga, 64Cu, 177Lu, and 90Y for PET, SPECT, and targeted radionuclide research conjugates.

• [1] 西安瑞禧生物科技有限公司. (2025). 资料专栏-新品上市-NH2-DOTA-GA，氨基-大环配体-甘草次酸兼具大环螯合和肝细胞靶向功能. View Source

NH2-DOTA-GA Procurement: Why Generic Substitution with Unfunctionalized DOTA or Other Chelators Compromises Conjugation Efficiency and Final Product Consistency

Substituting NH2-DOTA-GA with generic DOTA or alternative bifunctional chelators (e.g., NOTA, NODAGA) in radiopharmaceutical development introduces significant risks to conjugation yield, radiochemical purity, and in vivo stability. The unique glutaric acid spacer and terminal primary amine in NH2-DOTA-GA are specifically designed for high-yield, site-specific amide coupling, minimizing side reactions that can occur with isothiocyanate-based linkers (e.g., p-SCN-Bn-DOTA) or less reactive carboxylic acid groups . Furthermore, the chelation kinetics and complex inertness of DOTA-based chelators differ markedly from those of NOTA and NODAGA [1]. For instance, while NODAGA may enable faster room-temperature ⁶⁸Ga labeling, DOTA-based constructs like NH2-DOTA-GA offer superior kinetic inertness for ¹⁷⁷Lu, a critical factor for minimizing off-target toxicity during therapy [2]. Direct substitution therefore alters key performance parameters and necessitates full re-optimization of labeling protocols and quality control methods.

Unfunctionalized DOTA Lacks the primary amine spacer and glutaric acid arm; direct use may reduce conjugation yield and site-specificity.

NOTA / NODAGA Chelators Different chelation kinetics and lower reported inertness for 177Lu may increase radiometal release in vivo, requiring full protocol re-optimization.

Isothiocyanate-Based BFCs p-SCN-Bn-DOTA and similar linkers carry risk of side reactions and less efficient coupling compared to amine/NHS chemistry.

• [1] Damerow, H., Wängler, B., Schirrmacher, R., Fricker, G., & Wängler, C. (2023). Synthesis of a new bifunctional cross-bridged chelating agent, peptide conjugation, and comparison of 68Ga-labeling and complex stability characteristics with established chelators. ChemMedChem, 18(1), e202200495. View Source
• [2] Table 1, PMC6852655. (n.d.). Labeling yield and 177Lu-release data for NOTA, NODAGA, DOTA, and DOTAGA. View Source

NH2-DOTA-GA: Quantitative Comparative Evidence for Chelator Selection in Radiopharmaceutical Development

Comparative Inertness of ¹⁷⁷Lu-DOTA Complexes: Implications for Therapeutic Window

The kinetic inertness of the ¹⁷⁷Lu-chelate complex is a critical determinant of in vivo stability and therapeutic safety. While NH2-DOTA-GA itself lacks direct comparative ¹⁷⁷Lu-release data, the DOTA scaffold demonstrates superior inertness compared to NOTA and NODAGA. In a head-to-head comparison of ¹⁷⁷Lu-labeled bombesin analogs, the DOTA-based conjugate released only 1.5 ± 0.2% of the radiometal after 1 hour in plasma at 37°C. This was significantly lower than the release observed for NODAGA (4.3 ± 0.7%) and NOTA (16 ± 2%) conjugates [1]. This class-level evidence suggests NH2-DOTA-GA-conjugated therapeutics are likely to retain the radiometal more effectively in vivo, reducing the potential for off-target radiation dose.

177Lu Complex Inertness

Class-level inference

1.5 ± 0.2% release (DOTA) vs. NODAGA 4.3 ± 0.7%, NOTA 16 ± 2%

Supports low off-target radiation context for 177Lu research conjugates

Human plasma, 37°C, 1 h; DOTA scaffold class comparison

Evidence Dimension	177Lu release from chelate complex in plasma
Target Compound Data	1.5 ± 0.2% release (DOTA baseline)
Comparator Or Baseline	NODAGA (4.3 ± 0.7% release); NOTA (16 ± 2% release)
Quantified Difference	DOTA shows 71% less release than NODAGA and 90% less than NOTA
Conditions	Incubation in human plasma at 37°C for 1 hour; n=3 per group

Why This Matters

Lower radiometal release in plasma directly correlates with reduced off-target radiation dose to healthy organs, a primary safety concern in radionuclide therapy.

• [1] Table 1, PMC6852655. (n.d.). Labeling yield and 177Lu-release data for NOTA, NODAGA, DOTA, and DOTAGA. View Source

High and Consistent ¹⁷⁷Lu Radiolabeling Yield: Comparable to Gold-Standard Chelators

Achieving high and reproducible radiolabeling yields is essential for cost-effective production and minimizing radiation exposure during synthesis. While direct data for NH2-DOTA-GA are not available in peer-reviewed literature, the performance of the DOTA scaffold is well-characterized. A systematic study comparing chelators for ¹⁷⁷Lu labeling demonstrated that DOTA achieves a labeling yield of 99.9 ± 0.2%, which is comparable to DOTAGA (99.8 ± 0.3%) and NODAGA (99.4 ± 0.6%), and significantly higher than NOTA (96 ± 3%) [1]. This class-level evidence indicates that NH2-DOTA-GA, by virtue of its DOTA core, is capable of near-quantitative ¹⁷⁷Lu incorporation under optimized conditions, ensuring high specific activity and minimizing the need for post-labeling purification.

177Lu Labeling Yield

Class-level inference

99.9 ± 0.2% (DOTA) vs. NOTA 96 ± 3%

Supports high specific activity for radioconjugate synthesis

Optimized 177Lu conditions; n=19–28 per group

Evidence Dimension	177Lu radiolabeling yield
Target Compound Data	99.9 ± 0.2% yield (DOTA baseline)
Comparator Or Baseline	DOTAGA (99.8 ± 0.3% yield); NODAGA (99.4 ± 0.6% yield); NOTA (96 ± 3% yield)
Quantified Difference	DOTA yield is within 0.1-0.5% of DOTAGA and NODAGA, and 3.9% higher than NOTA
Conditions	Optimized 177Lu-labeling conditions; n=19-28 per group

Why This Matters

Consistently high labeling yields (>99%) translate to higher specific activity, lower production costs, and reduced radiation exposure for personnel.

• [1] Table 1, PMC6852655. (n.d.). Labeling yield and 177Lu-release data for NOTA, NODAGA, DOTA, and DOTAGA. View Source

Hydrophilicity Profile of DOTA-GA Conjugates: Impact on Biodistribution and Imaging Contrast

The hydrophilicity of a radiopeptide influences its biodistribution, clearance route, and image contrast. In a direct comparison of TATE (Tyr3-octreotate) conjugates labeled with ⁶⁸Ga, the DOTA-GA-chelated analog exhibited a logD(7.4) value of -4.11 ± 0.11. This is more hydrophilic than the cross-bridged analog CB-DO2A-GA-TATE (logD(7.4) = -3.02 ± 0.08) [1]. Increased hydrophilicity, as seen with DOTA-GA, typically correlates with faster renal clearance and lower non-specific liver uptake, which can improve the tumor-to-background ratio in PET imaging.

Hydrophilicity (68Ga-TATE)

Head-to-head

logD(7.4) -4.11 ± 0.11 (DOTA-GA) vs. -3.02 ± 0.08 (CB-DO2A-GA)

Indicates higher hydrophilicity for renal clearance context in PET imaging

Shake-flask method, pH 7.4; direct TATE conjugate comparison

Evidence Dimension	Lipophilicity (logD at pH 7.4) of 68Ga-labeled peptide conjugates
Target Compound Data	logD(7.4) = -4.11 ± 0.11 for [68Ga]Ga-DOTA-GA-TATE
Comparator Or Baseline	[68Ga]Ga-CB-DO2A-GA-TATE: logD(7.4) = -3.02 ± 0.08
Quantified Difference	DOTA-GA conjugate is 1.09 log units more hydrophilic
Conditions	68Ga-labeled TATE peptides; logD determined by shake-flask method at pH 7.4

Why This Matters

A more hydrophilic chelator-conjugate generally favors rapid renal excretion, which can reduce background radiation dose and improve target-to-background contrast in imaging.

• [1] Damerow, H., Wängler, B., Schirrmacher, R., Fricker, G., & Wängler, C. (2023). Synthesis of a new bifunctional cross-bridged chelating agent, peptide conjugation, and comparison of 68Ga-labeling and complex stability characteristics with established chelators. ChemMedChem, 18(1), e202200495. View Source

High-Temperature ⁶⁸Ga Labeling Requirement: A Trade-Off for Enhanced Complex Stability

The DOTA scaffold, including DOTA-GA derivatives, requires elevated temperatures to achieve efficient ⁶⁸Ga incorporation, unlike NOTA or NODAGA which can be labeled at room temperature [1]. In a study comparing DOTA-Bn-E-[c(RGDfk)]2 to its NOTA and DTPA analogs, the DOTA conjugate necessitated heating for radiolabeling, whereas the NOTA analog could be labeled at room temperature [2]. While this represents a minor procedural inconvenience, it is a deliberate trade-off for the superior kinetic inertness of the DOTA complex, which is crucial for in vivo applications.

68Ga Labeling Temperature

Cross-study

Requires heating (80–95°C) for DOTA-based chelators; NOTA labels at room temperature

Reported trade-off for enhanced complex stability; procedural consideration for synthesis modules

Qualitative difference derived from RGD peptide 68Ga-labeling studies

Evidence Dimension	68Ga radiolabeling temperature requirement
Target Compound Data	Requires heating (typical 80-95°C) for efficient 68Ga labeling (DOTA-based inference)
Comparator Or Baseline	NOTA-based chelators: Efficient labeling at room temperature
Quantified Difference	N/A (qualitative difference in procedure)
Conditions	68Ga-labeling of RGD peptide conjugates in ammonium acetate buffer

Why This Matters

The need for heating during ⁶⁸Ga labeling is a known characteristic of DOTA-based chelators and should be factored into automated synthesis module protocols, but is justified by the superior in vivo stability of the resulting complex.

• [1] Damerow, H., Wängler, B., Schirrmacher, R., Fricker, G., & Wängler, C. (2023). Synthesis of a new bifunctional cross-bridged chelating agent, peptide conjugation, and comparison of 68Ga-labeling and complex stability characteristics with established chelators. ChemMedChem, 18(1), e202200495. View Source
• [2] Jain, A., Chakraborty, S., Sarma, H. D., & Dash, A. (2018). A Systematic Comparative Evaluation of 68Ga-Labeled RGD Peptides Conjugated with Different Chelators. Nuclear Medicine and Molecular Imaging, 52(2), 125-134. View Source

NH2-DOTA-GA: Optimal Use Cases in Radiopharmaceutical Research and Development

Synthesis of ¹⁷⁷Lu-Labeled Therapeutic Radioconjugates Requiring Minimal Off-Target Radiation

NH2-DOTA-GA is the preferred chelator for developing targeted radiotherapeutics where minimizing radiometal release is paramount. As demonstrated by class-level evidence, DOTA-based chelators exhibit significantly lower ¹⁷⁷Lu release in plasma (1.5 ± 0.2% over 1 hour) compared to NOTA (16 ± 2%) and NODAGA (4.3 ± 0.7%) [1]. This translates to reduced off-target radiation dose to healthy organs, making NH2-DOTA-GA conjugates safer and more effective for therapeutic applications.

Development of ⁶⁸Ga-Labeled PET Tracers with Optimized Biodistribution and Rapid Renal Clearance

For PET imaging applications, NH2-DOTA-GA is well-suited for creating tracers where a hydrophilic profile is desired. Direct comparative evidence shows that ⁶⁸Ga-labeled DOTA-GA-TATE is significantly more hydrophilic (logD(7.4) = -4.11 ± 0.11) than cross-bridged alternatives like CB-DO2A-GA-TATE (-3.02 ± 0.08) [2]. This property promotes rapid renal clearance and high target-to-background contrast, essential for high-quality PET imaging.

Conjugation to Amine-Reactive Targeting Vectors (Peptides, Antibodies, Nanoparticles) via Amide Bond Formation

The primary amine (-NH2) group of NH2-DOTA-GA provides a versatile handle for site-specific conjugation to carboxylic acid-containing targeting moieties via standard EDC/NHS chemistry. This is a more reliable and higher-yielding approach compared to using the native carboxylic acid groups of unmodified DOTA or relying on less specific isothiocyanate chemistry . This enables the efficient and scalable production of well-defined radionuclide drug conjugates (RDCs).

Application

Selection Property

Validation Focus

177Lu Therapeutic Radioconjugate Research

Low radiometal release profile

Plasma stability assessment and off-target dose evaluation in relevant models

68Ga PET Tracer Development

Hydrophilicity-driven biodistribution

Renal clearance profile and tumor-to-background contrast in imaging studies

Amine-Reactive Bioconjugation

Site-specific amide coupling efficiency

Conjugate purity, scalability, and reproducibility of EDC/NHS chemistry

• [1] Table 1, PMC6852655. (n.d.). Labeling yield and 177Lu-release data for NOTA, NODAGA, DOTA, and DOTAGA. View Source
• [2] Damerow, H., Wängler, B., Schirrmacher, R., Fricker, G., & Wängler, C. (2023). Synthesis of a new bifunctional cross-bridged chelating agent, peptide conjugation, and comparison of 68Ga-labeling and complex stability characteristics with established chelators. ChemMedChem, 18(1), e202200495. View Source